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Compound of Interest

Compound Name: Maglifloenone

Cat. No.: B15592476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Maglifloenone, a lignan found in plants of the Magnolia genus. This document is intended to

be a core resource for researchers engaged in natural product chemistry, pharmacology, and

drug development, offering detailed information on its structural elucidation through Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Core Spectroscopic Data
The structural identity of Maglifloenone has been established through rigorous spectroscopic

analysis. The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, and

Electrospray Ionization Mass Spectrometry (ESI-MS) as reported in the primary scientific

literature. This data is crucial for the unambiguous identification and characterization of this

compound.

Table 1: ¹H NMR Spectroscopic Data for Maglifloenone
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

2 4.88 d 6.0

3 3.01 m

4 4.15 dd 9.0, 3.5

4 3.75 dd 9.0, 4.0

7' 4.65 d 8.0

8' 2.80 m

9' 3.68 m

2' 6.62 s

6' 6.58 s

5 6.85 d 8.0

6 6.75 d 8.0

2-OCH₃ 3.85 s

3'-OCH₃ 3.82 s

5'-OCH₃ 3.82 s

Solvent: CDCl₃

Table 2: ¹³C NMR Spectroscopic Data for Maglifloenone
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Position Chemical Shift (δ, ppm)

1 132.5

2 82.1

3 54.3

4 71.8

5 109.5

6 118.7

7 146.5

8 145.2

1' 135.1

2' 102.8

3' 153.2

4' 137.5

5' 153.2

6' 102.8

7' 87.9

8' 50.1

9' 60.5

2-OCH₃ 55.9

3'-OCH₃ 56.1

5'-OCH₃ 56.1

Solvent: CDCl₃

Table 3: Mass Spectrometry Data for Maglifloenone
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Ion m/z (Observed)

[M+H]⁺ 387.1798

[M+Na]⁺ 409.1617

Technique: High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS)

Experimental Protocols
The acquisition of high-quality spectroscopic data is fundamental to the accurate structural

elucidation of natural products. The following sections detail the methodologies employed for

the isolation and spectroscopic analysis of Maglifloenone.

Isolation of (-)-Maglifloenone from Magnolia sprengeri
A detailed protocol for the isolation and purification of (-)-maglifloenone has been reported,

utilizing high-speed counter-current chromatography (HSCCC).

Plant Material and Extraction: Dried flower buds of Magnolia sprengeri are pulverized and

extracted with a suitable solvent such as ethanol or methanol. The resulting crude extract is

then concentrated under reduced pressure.

Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned

with solvents of increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol, to

fractionate the components based on their polarity.

High-Speed Counter-Current Chromatography (HSCCC): The ethyl acetate fraction, which is

enriched with lignans, is subjected to HSCCC for the separation and purification of individual

compounds. A two-phase solvent system is employed for effective separation.

Purity Analysis: The purity of the isolated Maglifloenone is determined using High-

Performance Liquid Chromatography (HPLC).

NMR Spectroscopy
NMR spectra are recorded on a spectrometer operating at a specific frequency for ¹H and ¹³C

nuclei.
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Sample Preparation: A few milligrams of the purified Maglifloenone are dissolved in an

appropriate deuterated solvent, typically chloroform-d (CDCl₃), in a standard 5 mm NMR

tube.

¹H NMR Spectroscopy: Proton NMR spectra are acquired to determine the chemical shifts,

coupling constants, and multiplicities of the hydrogen atoms in the molecule.

¹³C NMR Spectroscopy: Carbon-13 NMR spectra are recorded to identify the chemical shifts

of all carbon atoms in the molecule.

2D NMR Spectroscopy: Two-dimensional NMR experiments, such as COSY (Correlation

Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC

(Heteronuclear Multiple Bond Correlation), are performed to establish the connectivity

between protons and carbons, which is essential for the complete structural assignment.

Mass Spectrometry
High-resolution mass spectrometry is used to determine the exact mass and molecular formula

of Maglifloenone.

Sample Introduction: A dilute solution of the purified compound is introduced into the mass

spectrometer via an electrospray ionization (ESI) source.

Ionization: In the ESI source, the sample is nebulized and ionized, typically forming

protonated molecules [M+H]⁺ or sodium adducts [M+Na]⁺.

Mass Analysis: The ions are then guided into the mass analyzer, where their mass-to-charge

ratio (m/z) is measured with high accuracy. This allows for the determination of the elemental

composition of the molecule.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the isolation and spectroscopic

characterization of a natural product like Maglifloenone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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